ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(1H-indazole-3-carbonyl)-4-(3-phenylpropyl)piperidine-4-carboxylate
• InChI: InChI=1S/C25H29N3O3/c1-2-31-24(30)25(14-8-11-19-9-4-3-5-10-19)15-17-28(18-16-25)23(29)22-20-12-6-7-13-21(20)26-27-22/h3-7,9-10,12-13H,2,8,11,14-18H2,1H3,(H,26,27)
• InChI Key: NMYSWGAMWMSCBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=NNC3=CC=CC=C32)CCCC4=CC=CC=C4
• Molecular Formula: C25H29N3O3
• Molecular Weight: 419.5 g/mol

Description

Ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate, also known as EPPI, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPPI is a piperidine-based compound that is structurally similar to other compounds that have been shown to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate is not fully understood. However, it has been suggested that ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate exerts its pharmacological effects by modulating the activity of various signaling pathways, including the PI3K/AKT/mTOR pathway and the NF-κB pathway. ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has also been shown to inhibit the activity of certain enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects
ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate can inhibit the proliferation of cancer cells and induce apoptosis. ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has also been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit promising pharmacological properties. However, there are also some limitations to its use in lab experiments. ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate is not fully understood, which can make it challenging to design experiments to investigate its pharmacological effects.

Future Directions

There are several future directions for research on ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate. One area of interest is the potential of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate as a therapeutic agent for cancer. Several studies have demonstrated that ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate can inhibit the proliferation of cancer cells and induce apoptosis. Further research is needed to determine the potential of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate as a cancer treatment. Another area of interest is the potential of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate as an anti-inflammatory and analgesic agent. ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has been shown to reduce pain in animal models and inhibit the production of pro-inflammatory cytokines. Further research is needed to determine the potential of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate as a treatment for pain and inflammation. Finally, more research is needed to fully understand the mechanism of action of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate and its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate has been shown to exhibit promising pharmacological properties, including antitumor, anti-inflammatory, and analgesic effects. Several studies have investigated the potential of ethyl 1-(1H-indazol-3-ylcarbonyl)-4-(3-phenylpropyl)-4-piperidinecarboxylate as a therapeutic agent for various diseases, including cancer, inflammation, and pain.